(13S,19S,21S)-14-(2-Hydroxyethylidene)-4,5-dimethoxy-8,16-diazahexacyclo[11.5.2.11,8.02,7.016,19.012,21]henicosa-2,4,6,11-tetraen-9-one
(13S,19S,21S)-14-(2-Hydroxyethylidene)-4,5-dimethoxy-8,16-diazahexacyclo[11.5.2.11,8.02,7.016,19.012,21]henicosa-2,4,6,11-tetraen-9-one
Brand Name:
Vulcanchem
CAS No.:
129724-78-3
VCID:
VC0236591
InChI:
InChI=1S/C23H26N2O4/c1-28-18-10-16-17(11-19(18)29-2)25-21(27)4-3-14-15-9-20-23(16,22(14)25)6-7-24(20)12-13(15)5-8-26/h3,5,10-11,15,20,22,26H,4,6-9,12H2,1-2H3/t15-,20-,22-,23?/m0/s1
SMILES:
COC1=C(C=C2C(=C1)C34CCN5C3CC(C(=CCO)C5)C6=CCC(=O)N2C46)OC
Molecular Formula:
C23H26N2O4
Molecular Weight:
394.5 g/mol
(13S,19S,21S)-14-(2-Hydroxyethylidene)-4,5-dimethoxy-8,16-diazahexacyclo[11.5.2.11,8.02,7.016,19.012,21]henicosa-2,4,6,11-tetraen-9-one
CAS No.: 129724-78-3
Main Products
VCID: VC0236591
Molecular Formula: C23H26N2O4
Molecular Weight: 394.5 g/mol
CAS No. | 129724-78-3 |
---|---|
Product Name | (13S,19S,21S)-14-(2-Hydroxyethylidene)-4,5-dimethoxy-8,16-diazahexacyclo[11.5.2.11,8.02,7.016,19.012,21]henicosa-2,4,6,11-tetraen-9-one |
Molecular Formula | C23H26N2O4 |
Molecular Weight | 394.5 g/mol |
IUPAC Name | (13S,19S,21S)-14-(2-hydroxyethylidene)-4,5-dimethoxy-8,16-diazahexacyclo[11.5.2.11,8.02,7.016,19.012,21]henicosa-2,4,6,11-tetraen-9-one |
Standard InChI | InChI=1S/C23H26N2O4/c1-28-18-10-16-17(11-19(18)29-2)25-21(27)4-3-14-15-9-20-23(16,22(14)25)6-7-24(20)12-13(15)5-8-26/h3,5,10-11,15,20,22,26H,4,6-9,12H2,1-2H3/t15-,20-,22-,23?/m0/s1 |
Standard InChIKey | XTGYWZXUYFAABL-HUJXXYTHSA-N |
Isomeric SMILES | COC1=C(C=C2C(=C1)C34CCN5[C@H]3C[C@@H](C(=CCO)C5)C6=CCC(=O)N2[C@H]46)OC |
SMILES | COC1=C(C=C2C(=C1)C34CCN5C3CC(C(=CCO)C5)C6=CCC(=O)N2C46)OC |
Canonical SMILES | COC1=C(C=C2C(=C1)C34CCN5C3CC(C(=CCO)C5)C6=CCC(=O)N2C46)OC |
Synonyms | isobrucine |
PubChem Compound | 3081763 |
Last Modified | Nov 11 2021 |
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